Cas no 1270491-62-7 (2-(3-ethoxyphenyl)pyrrolidine)

• Product Name: 2-(3-ethoxyphenyl)pyrrolidine
• CAS No: 1270491-62-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 654264
• PubChem ID: 55295924
• Update Time: 2025-05-26

2-(3-ethoxyphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethoxylphenyl)pyrrolidine
• 2-(3-ethoxyphenyl)pyrrolidine
• EN300-1830053
• 1270491-62-7
• AKOS006370804

• Inchi： 1S/C12H17NO/c1-2-14-11-6-3-5-10(9-11)12-7-4-8-13-12/h3,5-6,9,12-13H,2,4,7-8H2,1H3
• InChI Key： HNYGYQBIQKKPLG-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1CCCN1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.009
• Boiling Point: 296 ºC
• Flash Point: 120 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3-ethoxyphenyl)pyrrolidine

2-(3-Ethoxyphenyl)Pyrrolidine: An Emerging Compound in Pharmaceutical Research

2-(3-Ethoxyphenyl)pyrrolidine (CAS No. 1270491-62-7) is a versatile compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its pyrrolidine ring and ethoxyphenyl substituent, exhibits a range of biological activities that make it a promising candidate for the development of novel drugs.

The pyrrolidine ring, a five-membered cyclic amine, is a common structural motif found in many biologically active molecules. It is known for its ability to enhance the bioavailability and stability of compounds, making it an attractive scaffold for drug design. The ethoxyphenyl substituent, on the other hand, adds lipophilicity and can influence the compound's binding affinity to specific receptors or enzymes.

Recent studies have highlighted the potential of 2-(3-ethoxyphenyl)pyrrolidine in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent neuroprotective effects, potentially due to their ability to modulate ion channels and reduce oxidative stress. These findings suggest that 2-(3-ethoxyphenyl)pyrrolidine could be a valuable lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 2-(3-ethoxyphenyl)pyrrolidine has also shown promise in the field of oncology. A study published in Cancer Research demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. This makes 2-(3-ethoxyphenyl)pyrrolidine a potential candidate for the development of novel anticancer agents.

The pharmacokinetic properties of 2-(3-ethoxyphenyl)pyrrolidine have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Furthermore, 2-(3-ethoxyphenyl)pyrrolidine has been explored for its potential use in pain management. A study published in Pain journal reported that this compound can effectively reduce pain sensitivity by modulating nociceptive pathways. This finding opens up new possibilities for the development of non-opioid analgesics, which are urgently needed to address the growing issue of opioid addiction and misuse.

The synthetic accessibility of 2-(3-ethoxyphenyl)pyrrolidine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 3-ethoxybenzaldehyde with pyrrolidine under mild conditions, yielding high yields and purity levels. This ease of synthesis facilitates large-scale production and enables researchers to rapidly screen a wide range of derivatives for their biological activities.

In conclusion, 2-(3-ethoxyphenyl)pyrrolidine (CAS No. 1270491-62-7) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for the development of new drugs targeting neurological disorders, cancer, and pain management. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, further solidifying its importance in the field.